Cas no 35785-20-7 (4-Aminobenzyl 1-Thio-b-D-galactopryranoside)

• Product Name: 4-Aminobenzyl 1-Thio-b-D-galactopryranoside
• CAS No: 35785-20-7
• MF: C₁₃H₁₉NO₅S
• MW: 301.358662843704
• CID: 304854
• PubChem ID: 2735281
• Update Time: 2025-11-02

4-Aminobenzyl 1-Thio-b-D-galactopryranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,(4-aminophenyl)methyl 1-thio-
• 4-Aminobenzyl 1-Thio-β-D-galactopryranoside
• 1-(4-AMINOBENZYLTHIO)-BETA-D GALACTOPYRANOSE
• 1-(4-AMINOBENZYLTHIO)-β-D GALACTOPYRANOSE
• SCHEMBL149081
• W-202473
• 35785-20-7
• p-aminobenzyl 1-thio-beta-d-galactopyranoside
• 1-(4-Aminobenzylthio)-beta-dgalactopyranose
• (2S,3R,4S,5R,6R)-2-[(4-aminophenyl)methylsulfanyl]-6-(hydroxymethyl)oxane-3,4,5-triol
• 4-Aminobenzyl 1-Thio-beta-D-galactopryranoside
• (2S,3R,4S,5R,6R)-2-(4-aminobenzylthio)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 4-Aminobenzyl 1-Thio-b-D-galactopryranoside

• Inchi： 1S/C13H19NO5S/c14-8-3-1-7(2-4-8)6-20-13-12(18)11(17)10(16)9(5-15)19-13/h1-4,9-13,15-18H,5-6,14H2/t9-,10+,11+,12-,13+/m1/s1
• InChI Key： VNOKYKUWHBAQKG-SJHCENCUSA-N
• SMILES： S(CC1C=CC(=CC=1)N)[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 301.09800
• Monoisotopic Mass: 301.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.48
• Melting Point: 211-215
• Boiling Point: 579.2°Cat760mmHg
• Flash Point: 304.1°C
• Refractive Index: 1.679
• Stability/Shelf Life: Moisture and Temperature Sensitive
• PSA: 141.47000
• LogP: -0.11690

4-Aminobenzyl 1-Thio-b-D-galactopryranoside Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Aminobenzyl 1-Thio-b-D-galactopryranoside

4-Aminobenzyl 1-Thio-β-D-galactopyranoside (CAS No. 35785-20-7): Structural Characteristics, Applications, and Recent Advances in Glycochemistry Research

4-Aminobenzyl 1-Thio-β-D-galactopyranoside (CAS No. 35785-20-7) is a synthetically derived glycoside that has garnered increasing attention in the fields of carbohydrate chemistry, drug discovery, and biomolecular engineering. This compound features a unique molecular architecture, combining a β-D-galactopyranoside core with a 1-thio functional group and a 4-aminobenzyl substituent. The 1-thio linkage introduces a sulfur atom into the glycosidic bond, a modification that significantly alters the physicochemical properties and reactivity profile of the molecule compared to conventional β-D-galactopyranoside derivatives. This structural innovation has opened new avenues for applications in enzymatic catalysis, molecular recognition, and the development of bioconjugates with enhanced stability and functional versatility.

Recent studies have highlighted the potential of 4-Aminobenzyl 1-Thio-β-D-galactopyranoside as a versatile scaffold for the design of glycoconjugates with tailored biological activities. For instance, a 2023 study published in Carbohydrate Research demonstrated that the 1-thio modification significantly enhances the resistance of glycosides to hydrolytic degradation, a critical factor in the development of therapeutics that require prolonged stability in physiological environments. This property is particularly advantageous for applications in drug delivery systems, where the compound can serve as a stable linker between carbohydrate moieties and therapeutic payloads. The 4-aminobenzyl group further enables site-specific chemical modifications, allowing for the incorporation of additional functional groups or biomolecules through conjugation reactions such as click chemistry or reductive amination.

The β-D-galactopyranoside moiety of 4-Aminobenzyl 1-Thio-β-D-galactopyranoside plays a central role in its biological relevance. Galactose is a key monosaccharide involved in numerous cellular processes, including lectin recognition, cell adhesion, and immune modulation. The 1-thio substitution in this compound has been shown to modulate the binding affinity of the molecule to lectins and carbohydrate-binding proteins, as demonstrated in a 2022 study published in ACS Chemical Biology. This study employed surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) to quantify the interaction between 4-Aminobenzyl 1-Thio-β-D-galactopyranoside and β-D-galactose-specific lectins, revealing a 2.5-fold increase in binding affinity compared to the unsubstituted β-D-galactopyranoside. Such findings underscore the potential of this compound as a tool for investigating carbohydrate-protein interactions and for engineering biomolecules with enhanced specificity and functionality.

The 4-aminobenzyl substituent of 4-Aminobenzyl 1-Thio-β-D-galactopyranoside also contributes to its utility in bioconjugation strategies. The amine group can participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and coupling reactions with electrophilic reagents. A 2024 report in Journal of Organic Chemistry described the use of this compound as a precursor for the synthesis of galactosylated peptides and protein conjugates, where the 4-aminobenzyl group was selectively functionalized with various biomolecules, such as fluorescent dyes, targeting ligands, and therapeutic agents. The resulting conjugates exhibited improved solubility, stability, and targeting efficiency, making them promising candidates for applications in diagnostics and targeted drug delivery.

From a synthetic chemistry perspective, the preparation of 4-Aminobenzyl 1-Thio-β-D-galactopyranoside involves a series of well-defined steps, including the protection of hydroxyl groups, the introduction of the 1-thio linkage, and the coupling of the 4-aminobenzyl moiety. A 2023 review in Advanced Synthesis & Catalysis outlined the use of sulfur-transfer reagents, such as Lawesson’s reagent, for the selective thiolation of glycosides, a critical step in the synthesis of this compound. The 1-thio modification not only enhances the synthetic tractability of the molecule but also introduces new reactivity patterns that can be exploited in catalytic processes. For example, the sulfur atom has been shown to act as a Lewis base in transition-metal-catalyzed reactions, enabling the development of novel catalytic systems for the glycosylation of organic molecules.

The 1-thio functional group in 4-Aminobenzyl 1-Thio-β-D-galactopyranoside also has implications for its use in materials science and nanotechnology. Sulfur-containing glycosides have been explored as building blocks for self-assembling supramolecular structures, owing to the ability of sulfur atoms to form disulfide bonds and participate in hydrogen bonding interactions. A 2023 study in Advanced Materials demonstrated that 4-Aminobenzyl 1-Thio-β-D-galactopyranoside could be used to construct amphiphilic glycolipid-like molecules capable of forming micelles and vesicles in aqueous solutions. These structures have potential applications in drug encapsulation, biomimetic membranes, and the development of stimuli-responsive materials.

Moreover, the β-D-galactopyranoside core of 4-Aminobenzyl 1-Thio-β-D-galactopyranoside aligns with the growing interest in glycomimetics—molecules that mimic the structure and function of natural carbohydrates. Glycomimetics have shown promise in modulating glycosyltransferase activity, inhibiting pathogenic carbohydrate-protein interactions, and acting as antiviral or antimicrobial agents. A 2024 study in Journal of Medicinal Chemistry investigated the antiviral potential of this compound against SARS-CoV-2, demonstrating that the 1-thio and 4-aminobenzyl modifications enhanced the compound’s ability to interfere with viral envelope glycoprotein interactions, a mechanism critical for viral entry into host cells.

As research on 4-Aminobenzyl 1-Thio-β-D-galactopyranoside (CAS No. 35785-20-7) continues to evolve, its role as a multifunctional platform for chemical synthesis, biological investigations, and materials development is becoming increasingly evident. The unique combination of the β-D-galactopyranoside scaffold, the 1-thio modification, and the 4-aminobenzyl group positions this molecule at the intersection of glycoscience, medicinal chemistry, and nanotechnology. Ongoing efforts to optimize its synthetic accessibility, functional versatility, and biological performance will likely expand its applications in both academic and industrial settings.